1-thiophen-2-yl-N-[4-(trifluoromethoxy)phenyl]methanimine

• IUPAC Name: 1-thiophen-2-yl-N-[4-(trifluoromethoxy)phenyl]methanimine
• InChI: InChI=1S/C12H8F3NOS/c13-12(14,15)17-10-5-3-9(4-6-10)16-8-11-2-1-7-18-11/h1-8H
• InChI Key: DGJXLNVMLCQDAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C=NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C12H8F3NOS
• Molecular Weight: 271.26 g/mol
• CAS No.: 390788-29-1

Description

1-thiophen-2-yl-N-[4-(trifluoromethoxy)phenyl]methanimine is a useful research compound. Its molecular formula is C12H8F3NOS and its molecular weight is 271.26. The purity is usually 95%.
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Scientific Research Applications

Ligand Characteristics and Applications

• Schiff base ligands, including those derived from thiophen-2-yl methanimine, have been extensively studied for their chemical properties. They are characterized using techniques like Fourier Transform Infrared Spectroscopy (FT-IR), nuclear magnetic resonance (NMR), and mass spectrometry. These ligands exhibit properties such as specific bond lengths, bond angles, and electronic properties, which are crucial for their application in various chemical reactions (Uluçam & Yenturk, 2019).

Catalytic Applications

• Compounds like 1-thiophen-2-yl methanimine are used in catalytic systems for oxidation reactions. For instance, they have been applied in the selective aerobic oxidation of primary alcohols to their corresponding aldehydes. This demonstrates the potential of thiophene methanimine derivatives in catalysis, particularly under aerobic conditions and at ambient temperatures (Lagerspets et al., 2021).

Biological Activity Studies

• Schiff bases containing benzothiophene, similar to thiophen-2-yl methanimine derivatives, have been synthesized and investigated for their potential biological activities. These compounds have shown high predicted activities against bacterial, angina, allergy, depression, and obesity. Such studies are significant for the development of new pharmaceutical compounds (Ünver et al., 2020).

Material Science Applications

• Thiophene-based compounds, including those with methanimine groups, have diverse applications in material science. They have been used in thin-film transistors, organic field-effect transistors, organic light-emitting transistors, chemical sensors, and solar cells. This showcases the versatility of thiophene derivatives in advanced technological applications (Nagaraju et al., 2018).

Quantum-Chemical Analysis

• Novel imine ligands like those containing thiophen-2-yl groups have been synthesized and investigated using quantum-chemical methods. Density Functional Theory (DFT) studies provide insights into the optimal structures and electronic properties of these compounds, further contributing to understanding their potential applications in various fields (Shaherlee et al., 2018).